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Compound of Interest

Compound Name: 3-Methoxy-4-methylbenzoic acid

Cat. No.: B146543 Get Quote

Introduction

3-Methoxy-4-methylbenzoic acid, identified by the CAS number 7151-68-0, is a substituted

benzoic acid derivative that serves as a crucial building block in various synthetic applications.

[1][2] With its unique arrangement of methoxy, methyl, and carboxylic acid functional groups,

this compound is a versatile intermediate in the pharmaceutical, agrochemical, and specialty

chemical industries.[1] Its significance lies in its utility as a precursor for complex molecules,

including active pharmaceutical ingredients (APIs) for anti-inflammatory, analgesic,

cardiovascular, and central nervous system (CNS) drugs.[1] This guide provides an in-depth

overview of its properties, synthesis, applications, and analytical methodologies for researchers

and professionals in drug development.

Physicochemical and Structural Properties
3-Methoxy-4-methylbenzoic acid is typically a white to light yellow crystalline powder.[1][3][4]

It is sparingly soluble in water but demonstrates solubility in common organic solvents.[2] Its

structural and physical properties are summarized below.

Table 1: Key Physicochemical Properties and Identifiers
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Property Value Reference(s)

CAS Number 7151-68-0 [1][3][5]

Synonyms
3-Methoxy-p-toluic acid, 4-

Methyl-m-anisic acid
[3][6]

Molecular Formula C₉H₁₀O₃ [1][5][7]

Molecular Weight 166.17 g/mol [1][5]

Appearance
White to off-white / light yellow

crystalline powder
[1][3]

Melting Point 152 - 158 °C [3][5][8][9]

Boiling Point 168 °C (Information varies) [5]

Flash Point 126.2 °C [5]

SMILES String COc1cc(ccc1C)C(O)=O

InChI Key
CEAVPXDEPGAVDA-

UHFFFAOYSA-N
[6]

EC Number 230-486-1

Synthesis and Manufacturing
The synthesis of 3-Methoxy-4-methylbenzoic acid typically involves multi-step organic

reactions, often starting from substituted toluenes or phenols through processes like

etherification and carboxylation. One documented laboratory-scale protocol is detailed below.

Experimental Protocol: Synthesis
This protocol describes the synthesis of 3-Methoxy-4-methylbenzoic acid from its

corresponding methyl ester precursor.

Objective: To produce 3-Methoxy-4-methylbenzoic acid via hydrolysis.

Materials:
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Precursor (e.g., Methyl 3-methoxy-4-methylbenzoate)

Methanol

Sodium Hydroxide (or other base)

Water

5M Hydrochloric Acid (HCl)

Standard reflux and filtration apparatus

Methodology:

A solution of the starting ester in methanol is prepared in a round-bottom flask.

An aqueous solution of a strong base (e.g., sodium hydroxide) is added to the flask.

The mixture is heated to reflux and maintained for approximately 4 hours to ensure complete

hydrolysis.[10]

After reflux, the methanol is removed from the reaction mixture using a rotary evaporator at

reduced pressure.[10]

The remaining aqueous residue is diluted with water to dissolve the sodium salt of the

carboxylic acid.[10]

The solution is filtered to remove any insoluble impurities.[10]

The clear filtrate is cooled in an ice bath and acidified by the slow addition of 5M HCl until the

product precipitates completely.[10]

The precipitated solid is collected by vacuum filtration, washed thoroughly with cold water to

remove inorganic salts, and dried in air to yield the final product.[10]
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Synthesis Workflow

Starting Material
(Ester Precursor)

1. Hydrolysis
(Methanol, NaOH, Reflux 4h)

2. Solvent Removal
(Reduced Pressure)

3. Dissolution of Salt
(Dilute with Water)

4. Filtration
(Remove Impurities)

5. Acidification
(Cool, Add 5M HCl)

6. Product Isolation
(Filter, Wash, Dry)

Final Product:
3-Methoxy-4-methylbenzoic acid

Click to download full resolution via product page

A generalized workflow for the synthesis of 3-Methoxy-4-methylbenzoic acid.
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Applications in Research and Drug Development
The compound's true value lies in its versatility as a chemical intermediate.

Pharmaceutical Synthesis: It is a key precursor in the multi-step synthesis of various APIs.[1]

Its functional groups allow for diverse reactions like amidation and esterification, making it a

valuable scaffold in medicinal chemistry for structure-activity relationship (SAR) studies.[1]

Antibiotic Research: It is specifically used in the preparation of acyl pentapeptide lactone,

which is relevant to research on actinomycin-producing streptomycetes.[8][9]

Reported Biological Activity: Some sources indicate that the compound, particularly when

biosynthesized by the Beilschmiedia tree, exhibits antibacterial activity against both Gram-

positive and Gram-negative bacteria by inhibiting fatty acid synthesis.[5][11]

Industrial Chemicals: Beyond pharmaceuticals, it is used to create agrochemicals, dyes, and

other specialty chemicals.[1]

Potential Biological Mechanisms of Action
While direct studies on the signaling pathways modulated by 3-Methoxy-4-methylbenzoic
acid are not widely available, research into structurally similar compounds provides valuable

context. For instance, a derivative, 4-hydroxy-3-methoxybenzoic acid methyl ester, has been

shown to target the Akt/NFκB cell survival signaling pathway in prostate cancer models.[12]

This pathway is critical in regulating cell proliferation and apoptosis, making it a key target in

oncology. The potential for benzoic acid derivatives to modulate such pathways underscores

their importance in drug discovery.
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Illustrative Pathway: Akt/NF-κB Signaling
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Simplified Akt/NF-κB pathway, a target for some benzoic acid derivatives.
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Analytical Methodologies
Accurate quantification and purity assessment are critical for quality control. High-Performance

Liquid Chromatography with UV detection (HPLC-UV) is a robust and widely used method for

analyzing aromatic carboxylic acids like this one.

Experimental Protocol: HPLC-UV Analysis
(Representative)
This protocol is adapted from standard methods for similar aromatic acids and provides a

reliable framework for analysis.[13]

Objective: To determine the purity and concentration of 3-Methoxy-4-methylbenzoic acid.

Instrumentation & Reagents:

High-Performance Liquid Chromatograph with a UV detector.

C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

Acetonitrile (HPLC grade), Water (HPLC grade), Phosphoric acid.

Reference standard of 3-Methoxy-4-methylbenzoic acid.

Chromatographic Conditions:

Mobile Phase: 50:50 (v/v) Acetonitrile:Water with 0.1% Phosphoric Acid.[13]

Flow Rate: 1.0 mL/min.[13]

Detection Wavelength: 254 nm (or wavelength of maximum absorbance).[13]

Injection Volume: 20 µL.[13]

Column Temperature: 30 °C.[13]

Methodology:
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Standard Preparation: Accurately weigh ~10 mg of the reference standard and dissolve it in

10 mL of the mobile phase to create a 1 mg/mL stock solution. Prepare a series of calibration

standards by diluting the stock solution.

Sample Preparation: Accurately weigh the sample and dissolve it in the mobile phase to

achieve a concentration within the calibration range.

Analysis: Inject the prepared standards and samples into the HPLC system.

Quantification: Construct a calibration curve by plotting the peak area against the

concentration of the standards. Determine the concentration of the sample by comparing its

peak area to the calibration curve.
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Analytical Workflow (HPLC-UV)

Sample / Standard

1. Sample Preparation
(Weigh, Dissolve, Dilute)

2. HPLC Injection
(C18 Column, Mobile Phase)

3. UV Detection
(254 nm)

4. Data Acquisition
(Chromatogram)

5. Data Analysis
(Peak Integration, Calibration)

Result
(Purity / Concentration)

Click to download full resolution via product page

A typical workflow for the analysis of 3-Methoxy-4-methylbenzoic acid by HPLC-UV.

Safety, Handling, and Storage
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While not classified as hazardous under the 2012 OSHA Hazard Communication Standard,

proper laboratory safety practices are essential.[3]

Table 2: Safety and Handling Information

Category Recommendation Reference(s)

Personal Protective Equipment

(PPE)

Chemical safety goggles,

gloves, N95 dust mask.

Handling

Avoid breathing dust. Avoid

contact with skin and eyes.

Use in a well-ventilated area.

[3][4]

Storage

Store in a cool (10-25°C), dry,

and well-ventilated place.

Keep container tightly closed.

[3][5]

Incompatible Materials Strong oxidizing agents. [3]

First Aid (Eyes)

Rinse immediately with plenty

of water for at least 15

minutes.

[4][14]

First Aid (Skin)
Wash off immediately with

soap and plenty of water.
[4][14]

First Aid (Inhalation) Move person into fresh air. [4][14]

First Aid (Ingestion)
Clean mouth with water and

seek medical attention.
[4][14]

Conclusion
3-Methoxy-4-methylbenzoic acid (CAS 7151-68-0) is a high-value chemical intermediate with

established importance in pharmaceutical and industrial synthesis. Its well-defined

physicochemical properties, versatile reactivity, and accessibility make it a fundamental building

block for developing novel molecules. For researchers and drug development professionals, a

thorough understanding of its characteristics, synthesis, and analytical control is paramount to

leveraging its full potential in creating next-generation products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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